9-[(2E)-3-(4-fluorophenyl)prop-2-en-1-yl]-2-(pyridin-3-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[(E)-3-(4-fluorophenyl)prop-2-enyl]-2-(pyridin-3-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C24H28FN3O/c25-22-7-5-20(6-8-22)4-2-14-27-15-11-24(12-16-27)10-9-23(29)28(19-24)18-21-3-1-13-26-17-21/h1-8,13,17H,9-12,14-16,18-19H2/b4-2+
• InChI Key: DRNKLWVFZAXWNR-DUXPYHPUSA-N
• Canonical SMILES: C1CC2(CCN(CC2)CC=CC3=CC=C(C=C3)F)CN(C1=O)CC4=CN=CC=C4
• Isomeric SMILES: C1CC2(CCN(CC2)C/C=C/C3=CC=C(C=C3)F)CN(C1=O)CC4=CN=CC=C4
• Molecular Formula: C24H28FN3O
• Molecular Weight: 393.5 g/mol

Description

9-[(2E)-3-(4-fluorophenyl)prop-2-en-1-yl]-2-(pyridin-3-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C24H28FN3O and its molecular weight is 393.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.22164069 g/mol and the complexity rating of the compound is 565. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

The construction of 3,9-diazaspiro[5.5]undecane derivatives can be achieved through intramolecular spirocyclization of 4-substituted pyridines, with the reaction facilitated by in situ activation of the pyridine ring. This process is highlighted by the efficient synthesis of substituted diazaspiro[5.5]undecanes, indicating a broader applicability for creating compounds with similar structural backbones (Parameswarappa & Pigge, 2011).

Antihypertensive Applications

In pharmacological studies, certain 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones demonstrated significant antihypertensive properties in spontaneously hypertensive rats (SHRs), with one compound showing promise due to its peripheral alpha-1 adrenoceptor blockade mechanism. This suggests potential therapeutic applications for related compounds in managing hypertension (Clark et al., 1983).

Chemokine Receptor Antagonism

Derivatives of 3,9-diazaspiro[5.5]undecane have been identified as CCR8 antagonists, with potential implications in treating chemokine-mediated diseases, particularly respiratory conditions such as asthma, chronic obstructive pulmonary disease (COPD), and rhinitis. This suggests a pathway for the development of novel treatments based on the chemical structure of interest (Norman, 2007).